Cryptofolione

• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol
• IUPAC Name: (2R)-2-[(1E,4R,6S,7E)-4,6-dihydroxy-8-phenylocta-1,7-dienyl]-2,3-dihydropyran-6-one
• InChI: InChI=1S/C19H22O4/c20-16(8-4-9-18-10-5-11-19(22)23-18)14-17(21)13-12-15-6-2-1-3-7-15/h1-7,9,11-13,16-18,20-21H,8,10,14H2/b9-4+,13-12+/t16-,17-,18+/m1/s1
• InChI Key: JSKFCRSAYKODTM-RKYSLMRCSA-N
• Isomeric SMILES: C1C=CC(=O)O[C@H]1/C=C/C[C@H](C[C@@H](/C=C/C2=CC=CC=C2)O)O
• SMILES: C1C=CC(=O)OC1C=CCC(CC(C=CC2=CC=CC=C2)O)O

Description

Cryptofolione is a natural product found in Cryptocarya latifolia, Carya tomentosa, and other organisms with data available.

Scientific Research Applications

Cryptofolione's Biological Activity

Cryptofolione and its derivatives have been a subject of study due to their biological activities. Research on Cryptofolione derivatives from Cryptocarya alba fruits revealed that Cryptofolione displayed activity towards Trypanosoma cruzi trypomastigotes, significantly reducing their number. It also showed moderate cytotoxicity in macrophages and T. cruzi amastigotes, and a mild inhibitory effect on the promastigote form of Leishmania spp. However, the compound exhibited little selectivity in the assay models used in the study (Schmeda-Hirschmann et al., 2001).

Synthetic Strategies of Cryptofolione

Several studies have focused on developing synthetic strategies for Cryptofolione due to its interesting biological properties. These studies involve different synthetic routes and methodologies:

• Stereoselective Approaches : Total syntheses of Cryptofolione were accomplished via different routes involving cross-metathesis (CM) reactions and coupling of an acyl anion equivalent with a chiral allyl epoxide synthon, or by Prins cyclization (Sabitha et al., 2010).

• Enantioselective Synthesis : The enantioselective total synthesis of (−)-Cryptofolione was achieved from commercially available benzylidene acetone, highlighting the use of lipase-mediated resolution of a β-hydroxy ketone intermediate and other key reactions (Vaithegi & Prasad, 2020).

• Synthesis of Stereoisomers : Research also focused on synthesizing stereoisomers of Cryptofolione 6′-Mono- and 4′,6′-Di-O-benzyl Ethers through key intermediates prepared by coupling under specific protocol conditions (Sabitha et al., 2010).

• Asymmetric Synthesis and Configuration Determination : Studies also aimed at the asymmetric synthesis of Cryptofolione and establishing its absolute configuration by comparative evaluation of NMR, CD spectra, and specific rotation with literature-reported compounds (Katsuki et al., 2005).